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Incidence of Hematologic Adverse Events

The following tables summarize the frequency of key hematologic laboratory abnormalities observed in

patients treated with milademetan across different clinical trials.

Table 1: Most Common Grade 3/4 Drug-Related Adverse Events (Phase I Study, N=107)

Overall Incidence (All Incidence at Recommended Phase Il Dose
Adverse Event
Schedules) (260 mg, 3/14 days)
Thrombocytopenia 29.0% [1] 15.0% [1]
Neutropenia 15.0% [1] 5.0% [1]
Anemia 13.1% [1] 0% [1]

Table 2: Grade 3/4 Adverse Events in Later-Stage Trials
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Trial (Phase) Population Thrombocytopenia  Neutropenia Anemia

MANTRA Dedifferentiated 39.5% 25.6% 11.6%
(Phase lll) [2] [3] Liposarcoma

MANTRA-2 MDM2-amplified, TP53-  Reported (specific Reported Reported
(Phase ll) [4] [5]  wt Solid Tumors %) (specific %) (specific %)

Mechanism of Hematologic Toxicity

The diagram below illustrates the proposed mechanism by which milademetin causes thrombocytopenia and

neutropenia.
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This mechanism is on-target, arising from the stabilization and activation of the wild-type p53 protein in
hematopoietic progenitor cells within the bone marrow, leading to cell cycle arrest and apoptosis [1]. This is

a class effect associated with MDM?2 inhibitors.

Management & Dosing Strategies for Mitigation

Clinical trials have established specific protocols to manage these hematologic toxicities.
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1. Optimal Dosing Schedule A key finding from research is that an intermittent dosing schedule

significantly improves the tolerability of milademetan [1] [6].

¢ Recommended Schedule: 260 mg once daily on days 1-3 and 15-17 of a 28-day cycle (the "3/14"
schedule) [1] [6].

¢ Rationale: This schedule allows time for blood cell counts to recover between treatment cycles,
effectively mitigating severe and dose-limiting hematologic abnormalities compared to continuous

dosing [1].

2. Clinical Monitoring and Dose Modification Protocol The following workflow, derived from clinical
trial protocols, outlines a standard operating procedure for monitoring and managing hematologic adverse

events.
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Based on trial protocols, here are typical dose modification guidelines [7]:

e Grade 3 or 4 Thrombocytopenia: Withhold milademetan until resolution to < Grade 1, then resume
at a reduced dose.

¢ Grade 4 Neutropenia (or Febrile Neutropenia): Withhold milademetan until resolution to < Grade 1,
then resume at a reduced dose.

Frequently Asked Questions (FAQs) for Researchers

© 2026 Smolecule. All rights reserved. 5/7 Tech Support


https://www.smolecule.com/products/s548214?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC8177775/
https://www.smolecule.com/products/s548214?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Q1: Are thrombocytopenia and neutropenia the primary dose-limiting toxicities (DLTs) of
milademetan? Yes. In phase I studies, decreased platelet count was the most frequently observed DLT.

Other DLTs included nausea and neutropenia [7].

Q2: How does the safety profile of milademetan compare to standard chemotherapy in liposarcoma?
In the MANTRA Phase III trial, milademetan and trabectedin (standard chemotherapy) showed different
toxicity profiles. Milademetan led to more frequent dose reductions (44.2% vs. 29.1%) but fewer toxicity-
related discontinuations (11.6% vs. 19.0%) and fewer serious adverse events (36.0% vs. 48.1%) compared to

trabectedin [2] [3].

Q3: Is the hematologic toxicity of milademetan reversible? Yes. Clinical evidence indicates that
thrombocytopenia and neutropenia are manageable and reversible with dose interruptions and modifications,

as outlined in the monitoring protocol above [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b548214#milademetan-thrombocytopenia-neutropenia-side-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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